Cas no 1805102-94-6 (3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid)
3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid
-
- Inchi: 1S/C10H5BrF3NO2S/c11-8-6(4-15)2-1-5(3-7(16)17)9(8)18-10(12,13)14/h1-2H,3H2,(H,16,17)
- InChI Key: OECMHQIEKKRWQC-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)C=CC(CC(=O)O)=C1SC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 368
- XLogP3: 3.5
- Topological Polar Surface Area: 86.4
3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021941-1g |
3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid |
1805102-94-6 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid
Introduction to 3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1805102-94-6)
3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1805102-94-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by its aromatic structure, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a bromine atom, a cyano group, and a trifluoromethylthio substituent makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.
The bromo substituent at the para position relative to the cyano group enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. The cyano group, on the other hand, introduces a polar electron-withdrawing effect, influencing both the electronic and steric properties of the molecule. This can be exploited in designing molecules with specific binding affinities or metabolic stability.
The trifluoromethylthio (SF₃) group is a key feature that imparts unique physicochemical properties to the compound. Trifluoromethylthio groups are known for their ability to enhance lipophilicity, metabolic stability, and binding affinity at biological targets. In pharmaceutical applications, such substituents often improve the pharmacokinetic profile of drug candidates by reducing susceptibility to enzymatic degradation. Additionally, the sulfur atom in the trifluoromethylthio group can participate in hydrogen bonding interactions, further modulating the biological activity of derived compounds.
Recent advancements in medicinal chemistry have highlighted the importance of 3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid as a building block for drug discovery initiatives. Researchers have leveraged its structural features to develop novel inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, derivatives of this compound have been explored as potential kinase inhibitors due to their ability to modulate protein-protein interactions critical for disease pathways.
In oncology research, the combination of halogenated aromatic rings with cyano and trifluoromethylthio groups has shown promise in developing small-molecule inhibitors that disrupt tumor growth signaling pathways. The bromo atom facilitates further derivatization through transition-metal-catalyzed reactions, enabling the creation of libraries of structurally diverse compounds for high-throughput screening. Preliminary studies suggest that certain analogs exhibit potent activity against mutant forms of kinases implicated in cancer progression.
The agrochemical sector has also recognized the utility of this compound as a precursor for developing novel pesticides with improved efficacy and environmental safety. The cyano and trifluoromethylthio groups contribute to herbicidal and insecticidal properties by interfering with essential metabolic processes in pests while maintaining selectivity towards target organisms. This aligns with global trends toward sustainable agriculture, where compounds with enhanced biodegradability and reduced environmental impact are prioritized.
Synthetic methodologies involving 3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid have been refined through modern catalytic approaches, enabling efficient access to complex derivatives. Transition-metal catalysis plays a pivotal role in these transformations, allowing for precise functionalization at multiple positions within the aromatic core. Such techniques have enabled chemists to explore intricate molecular architectures that would be challenging to achieve through traditional synthetic routes.
The biological evaluation of derivatives derived from this compound has revealed intriguing pharmacological profiles. For example, certain analogs have demonstrated anti-inflammatory activity by inhibiting key enzymes involved in prostaglandin synthesis. The structural motif also exhibits potential as an antagonist for ion channels relevant to neurological disorders. These findings underscore the importance of exploring structurally diverse derivatives as a strategy for identifying next-generation therapeutics.
Future directions in research may focus on optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high purity standards. Additionally, computational modeling techniques will likely play an increasingly significant role in predicting biological activity and guiding structural modifications. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify lead compounds more efficiently.
In conclusion,3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1805102-94-6) represents a valuable scaffold in pharmaceutical and agrochemical innovation. Its unique combination of functional groups offers opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. As research continues to uncover new applications for this compound and its derivatives,3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid is poised to remain a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.
1805102-94-6 (3-Bromo-4-cyano-2-(trifluoromethylthio)phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)